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Introduction
Dimercury diiodide (Hg₂I₂), also known as mercury(I) iodide or mercurous iodide, is a light-

sensitive, yellow powder that is practically insoluble in water. Due to its mercury content, it is a

highly toxic compound that requires strict safety precautions during handling, storage, and

disposal. These application notes provide detailed safety protocols for researchers, scientists,

and drug development professionals working with dimercury diiodide to minimize exposure

risks and ensure a safe laboratory environment.

Hazard Identification and Classification
Dimercury diiodide is classified as a highly toxic substance. It is fatal if swallowed, in contact

with skin, or if inhaled.[1] It can cause severe damage to the gastrointestinal tract, nervous

system, and kidneys.[2][3] Prolonged or repeated exposure may lead to chronic mercury

poisoning, with symptoms including tremors, memory loss, and kidney damage.[2][3] It is also

very toxic to aquatic life with long-lasting effects.[4]

Quantitative Exposure Limits and Toxicity Data
The following table summarizes the key quantitative data regarding the toxicity and exposure

limits for mercury and its inorganic compounds. It is crucial to maintain workplace exposure

levels well below these limits.
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Parameter Value Species Reference

OSHA PEL (TWA) for

inorganic mercury
0.1 mg/m³ Human [5][6]

ACGIH TLV (TWA) for

mercury
0.025 mg/m³ Human [5][6]

NIOSH IDLH for

inorganic mercury
10 mg/m³ Human [5]

Oral LD₅₀ (rat) for

Mercuric Iodide
40 mg/kg Rat [6]

Note: Specific toxicity data for dimercury diiodide is limited; values for mercuric iodide and

general inorganic mercury compounds are provided as a conservative reference.

Experimental Protocols
Protocol for Safe Handling of Dimercury Diiodide

Preparation and Engineering Controls:

Always handle dimercury diiodide in a well-ventilated area, preferably within a certified

chemical fume hood.[4][7]

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

Designate a specific area for working with dimercury diiodide and clearly label it with

appropriate warnings.[8]

Personal Protective Equipment (PPE):

Wear a full-length lab coat, buttoned, with sleeves of sufficient length to prevent skin

exposure.[8]

Wear two pairs of nitrile or neoprene gloves.[8] Consult glove manufacturer compatibility

charts.
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Use proper glove removal technique to avoid skin contact.[9]

Wear ANSI-approved safety glasses with side shields or chemical splash goggles.[8] A

face shield is also highly recommended.[8]

Use a NIOSH-approved respirator with appropriate cartridges for mercury vapors if there

is a risk of dust formation or aerosol generation.[7][8]

Handling Procedures:

Avoid the formation of dust and aerosols.[9]

Do not eat, drink, or smoke in the area where dimercury diiodide is handled.[5][7][10][11]

Use a plastic spatula for transferring the powder to minimize the risk of breakage and

spills.

Keep containers tightly closed when not in use.[4][5][7][11]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[9]

[11]

Protocol for Dimercury Diiodide Spill Cleanup
Immediate Actions:

Evacuate all non-essential personnel from the spill area.[7][9]

Alert your supervisor and the institutional safety office.

Do not attempt to clean up a large spill without proper training and equipment.

Spill Containment and Cleanup (for small, manageable spills):

Wear the appropriate PPE as described in section 4.1.

Cover the spill with a mercury absorbent powder or a calcium sulfide solution to form a

less volatile compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/44_1290935381_MecuriclodideRed-CASNO-7774-29-0-MSDS.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopmercuryiodide.docx
https://www.purdue.edu/ehps/rem/documents/sops/sopmercuryiodide.docx
https://media.laballey.com/docbuilder/mercuric-iodide-powder-reagent-grade-safety-data-sheet-66915cfc1819a.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopmercuryiodide.docx
https://www.cdhfinechemical.com/images/product/msds/44_1290935381_MecuriclodideRed-CASNO-7774-29-0-MSDS.pdf
https://www.benchchem.com/product/b101418?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=S25424&productDescription=MERCURIC+IODIDE+25G+ACS&vendorId=VN00115888&countryCode=US&language=en
https://media.laballey.com/docbuilder/mercuric-iodide-powder-reagent-grade-safety-data-sheet-66915cfc1819a.pdf
https://www.echemi.com/sds/mercury-iodide-pd180521114780.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-MERCURIC-IODIDE-RED-CASNO-7774-29-04576-EN.aspx
https://www.carlroth.com/medias/SDB-6590-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTQ2MDB8YXBwbGljYXRpb24vcGRmfGFESTRMMmhpWWk4NU1qTXpNRGMxTkRNM05UazRMMU5FUWw4Mk5Ua3dYMGxGWDBWT0xuQmtaZ3w4OGU0NjY4YjAzZTRhYmIyNGNlNDAwNDUzMDM1MDc5ZWY2ZTAzOTRlMjU2ZWUwYWYyZTc3MjUzOGJmZDIxN2Mz
https://www.fishersci.com/store/msds?partNumber=S25424&productDescription=MERCURIC+IODIDE+25G+ACS&vendorId=VN00115888&countryCode=US&language=en
https://media.laballey.com/docbuilder/mercuric-iodide-powder-reagent-grade-safety-data-sheet-66915cfc1819a.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-MERCURIC-IODIDE-RED-CASNO-7774-29-04576-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/44_1290935381_MecuriclodideRed-CASNO-7774-29-0-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-MERCURIC-IODIDE-RED-CASNO-7774-29-04576-EN.aspx
https://www.benchchem.com/product/b101418?utm_src=pdf-body
https://media.laballey.com/docbuilder/mercuric-iodide-powder-reagent-grade-safety-data-sheet-66915cfc1819a.pdf
https://www.cdhfinechemical.com/images/product/msds/44_1290935381_MecuriclodideRed-CASNO-7774-29-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully sweep up the absorbed material using a plastic dustpan and brush. Avoid

generating dust.

A specialized mercury vacuum cleaner with a HEPA filter can also be used.[5]

Place all contaminated materials (absorbent, powder, gloves, etc.) into a clearly labeled,

sealed, and puncture-resistant hazardous waste container.[8][9]

Wash the spill area with a dilute calcium sulfide solution.[5]

Post-Cleanup:

Wash hands and any potentially contaminated skin thoroughly.

Launder contaminated clothing separately before reuse. It is recommended to dispose of

heavily contaminated clothing as hazardous waste.

Protocol for Storage and Disposal of Dimercury Diiodide
Storage:

Store dimercury diiodide in a cool, dry, and well-ventilated area, away from light.[4][5]

Keep the container tightly sealed.[4][5][7][11]

Store away from incompatible materials such as strong oxidizing agents, chlorine

trifluoride, sodium, and potassium.[5]

Store in a locked cabinet or a designated and restricted area.[4][5][7]

Disposal:

All waste containing dimercury diiodide must be treated as hazardous waste.[8][12]

Collect waste in a clearly labeled, sealed, and appropriate container.[8][9]

Follow all local, state, and federal regulations for the disposal of mercury-containing

waste.
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Do not dispose of dimercury diiodide down the drain or in the regular trash.[7][9]

First Aid Procedures
Inhalation: Move the person to fresh air.[5][7][11] If breathing is difficult, provide oxygen.[5]

Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[5][7] Wash the affected area

with plenty of soap and water for at least 15 minutes.[7] Seek immediate medical attention.

[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[5][13] Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting.[9][13] Rinse the mouth with water.[7][9] If the person is

conscious, give them two glasses of water to drink. Seek immediate medical attention.[5][7]

[9]

Mandatory Visualizations
Caption: Required PPE for handling dimercury diiodide.
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Spill Occurs
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Caption: Workflow for managing a dimercury diiodide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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